Calcamine

• Molecular Formula: C28H46O
• Molecular Weight: 398.7 g/mol
• InChI: InChI=1S/C28H46O/c1-19(2)20(3)9-10-22(5)26-15-16-27-23(8-7-17-28(26,27)6)12-13-24-18-25(29)14-11-21(24)4/h9-10,12-13,19-22,25-27,29H,7-8,11,14-18H2,1-6H3/b10-9+,23-12+,24-13+
• InChIKey: ILYCWAKSDCYMBB-ZJGOHBTISA-N

Calcamine (Dihydrotachysterol): Distinct Pharmacology & Procurement

Calcamine, known pharmacologically as dihydrotachysterol (DHT), is a synthetic vitamin D analog and a reduction product of vitamin D2 (ergocalciferol) [1]. It functions as a bone density conservation agent and is classified as a vitamin D receptor agonist [1]. Unlike native vitamin D forms, DHT is activated in the liver and does not require renal 1α-hydroxylation for biological activity, a critical differentiating feature among vitamin D analogs [1].

Activation

Hepatic activation; renal-independent

Model Fit

May support renal impairment and anephric models

Analogue Type

Synthetic vitamin D; ergocalciferol reduction product

• [1] National Library of Medicine. Dihydrotachysterol MeSH Descriptor Data 2025. MeSH Unique ID: D004097. View Source

Why Substituting Calcamine with Generic Analogs Fails

Vitamin D analogs are not interchangeable due to significant differences in their metabolic activation requirements, pharmacokinetic profiles, tissue selectivity, and safety margins [1]. Calcamine (dihydrotachysterol) occupies a unique niche: its hepatic activation pathway and pseudo-1-hydroxyl group confer biological activity without renal involvement, unlike cholecalciferol or ergocalciferol. Furthermore, its distinct onset and duration of action, lower hypercalcemia risk compared to some potent analogs, and specific bone-resorptive mechanism differentiate it from alternatives like calcitriol or alfacalcidol [1]. These differences have direct implications for therapeutic efficacy, monitoring requirements, and patient safety, making generic substitution scientifically unsound.

! Metabolic activation pathway differs: DHT is liver-activated and does not require renal 1α-hydroxylation; substituting with renal-dependent analogs may alter calcemic response in kidney disease models.

! Pharmacokinetic profile may shift study endpoints: distinct onset (4–7 days) and longer duration (7–21 days) compared to alfacalcidol and calcitriol makes direct substitution likely to affect endpoint timing.

! Hypercalcemia risk profile is context-dependent: reported tolerability endpoints vary; alfacalcidol showed hypercalcemia events while DHT did not in one trial, highlighting the need for endpoint-specific review.

• [1] Magagnoli L, Cassia M, Galassi A, et al. Vitamin D: are all compounds equal? Clin Kidney J. 2025;18(Suppl 1):i61-i96. View Source

Calcamine Quantitative Differentiation Guide

Renal-Independent Activity vs Cholecalciferol in Anephric Models

In a direct comparative study, the activity of dihydrotachysterol (DHT) and cholecalciferol was measured in nephrectomized rats using in vitro intestinal calcium transport. DHT activity was not reduced by the absence of kidneys, whereas cholecalciferol's activity was markedly inhibited. A **10-fold greater dose** of cholecalciferol was necessary to produce an equivalent effect in the nephrectomized rat as in the sham-operated control, while DHT was equipotent in both conditions [1].

Renal-Independent Activity

Head-to-head

DHT equipotent in anephric rats; cholecalciferol required ≥10-fold higher dose.

Supports renal-independent activity context.

Nephrectomized rat model; intestinal calcium transport assay.

Evidence Dimension	Intestinal calcium transport activity in anephric vs sham-operated rats
Target Compound Data	DHT: Activity not reduced by nephrectomy; equipotent with cholecalciferol in the anephric rat
Comparator Or Baseline	Cholecalciferol (Vitamin D3): ≥10-fold higher dose required in nephrectomized rats to match effect in controls
Quantified Difference	≥10-fold difference in dose requirement for equivalent physiological effect
Conditions	Vitamin D-depleted rats, nephrectomized vs sham-operated, in vitro everted intestinal sac assay for calcium and phosphate transport

Why This Matters

This data proves Calcamine is superior for procurement in renal-impaired models where renal-activation-dependent analogs like cholecalciferol are ineffective, justifying selection for chronic kidney disease research.

• [1] Harrison HE, Harrison HC. Dihydrotachysterol: a calcium active steroid not dependent upon kidney metabolism. J Clin Invest. 1972;51:1919-1924. View Source

Distinct Pharmacokinetics: Onset & Duration vs Alfacalcidol & Calcitriol

Pharmacokinetic data compiled from authoritative drug databases show that dihydrotachysterol (DHT) has a later onset of action (4-7 days) and a longer duration of effect (7-21 days) compared to both alfacalcidol (onset 1-3 days, duration 5-7 days) and calcitriol (onset 1-3 days, duration 2-3 days) [1]. The relative potency of DHT is 2.5 times that of cholecalciferol [1].

Onset & Duration Profile

Cross-study comparable

Onset 4–7 days, duration 7–21 days vs alfacalcidol (1–3 d, 5–7 d) and calcitriol (1–3 d, 2–3 d). Relative potency 2.5× vs cholecalciferol.

Supports sustained calcemic effect context.

Compiled from drug monograph data.

Evidence Dimension	Onset and duration of action
Target Compound Data	DHT: Onset 4-7 days, Duration 7-21 days
Comparator Or Baseline	Alfacalcidol: Onset 1-3 days, Duration 5-7 days; Calcitriol: Onset 1-3 days, Duration 2-3 days
Quantified Difference	DHT onset is 1-6 days later; duration is 2-18 days longer than comparators
Conditions	Compiled from standard drug monographs and clinical pharmacokinetic data

Why This Matters

The longer duration reduces dosing frequency and the risk of rapid fluctuations in serum calcium, offering a procurement advantage for studies requiring stable, sustained calcemic effects with less frequent monitoring.

• [1] Gelbe Liste. Dihydrotachysterol - Anwendung, Wirkung, Nebenwirkungen. Wirkstoffinformationen. View Source

Hypercalcemia Risk Comparison with Alfacalcidol in Clinical Trial

In a randomized, 8-week clinical trial treating elderly patients with hypocalcaemia, hypercalcaemia was observed only in the alfacalcidol group and not in patients receiving dihydrotachysterol or cholecalciferol [1]. All three treatments successfully normalized serum calcium levels within 2 weeks, but the DHT group required less frequent biochemical monitoring due to the absence of hypercalcemia events [1].

Hypercalcemia Incidence

Head-to-head

0% hypercalcemia events (DHT) vs hypercalcemia observed in alfacalcidol arm in 8-week trial in elderly patients.

Safety-related endpoint context.

Randomized trial in 50 elderly hypocalcaemic patients.

Evidence Dimension	Incidence of treatment-emergent hypercalcemia
Target Compound Data	Dihydrotachysterol: 0% hypercalcemia events
Comparator Or Baseline	Alfacalcidol: Hypercalcemia observed (incidence rate not quantified in abstract); Cholecalciferol: 0% hypercalcemia
Quantified Difference	Hypercalcemia occurred only with alfacalcidol; DHT was free of hypercalcemia events
Conditions	Randomized trial in 50 elderly hypocalcaemic patients, 8-week treatment period

Why This Matters

This direct safety evidence supports procuring Calcamine for research in elderly or fragile populations where hypercalcemia risk from potent analogs like alfacalcidol is unacceptable.

• [1] Hamdy RC, Coles JA, Downey LJ. A comparative study of cholecalciferol, dihydrotachysterol and alfacalcidol in the treatment of elderly patients with hypocalcaemia. Age Ageing. 1987;16(3):178-180. View Source

Renal Function Preservation vs Calcitriol in Pediatric CKD

A prospective, randomized, double-blind study in 94 children with chronic renal insufficiency directly compared calcitriol (17.1 ± 5.9 ng/kg/day) with dihydrotachysterol (13.8 ± 3.3 µg/kg/day). Both agents were equally effective in promoting linear growth and had similar hypercalcemia rates. However, the rate of decline in glomerular filtration rate was significantly steeper for calcitriol (p = 0.0026), while dihydrotachysterol was noted as the less costly agent with equal efficacy [1].

GFR Decline Rate

Head-to-head

Slower GFR decline with DHT vs calcitriol (p = 0.0026) in pediatric CKD study; equal linear growth.

Renal function endpoint context.

Prospective, randomized, double-blind trial in children.

Evidence Dimension	Rate of glomerular filtration rate (GFR) decline over treatment period
Target Compound Data	Dihydrotachysterol: Significant GFR decline observed, but rate of decline was significantly slower than with calcitriol
Comparator Or Baseline	Calcitriol: Significantly steeper rate of GFR decline (p = 0.0026)
Quantified Difference	Statistically significant difference in GFR decline rate (p = 0.0026); DHT was less costly with equal efficacy
Conditions	Prospective, randomized, double-blind study; children aged 1.5–10 years with GFR 20–75 ml/min/1.73m²; treatment period ≥6 months

Why This Matters

In pediatric chronic renal insufficiency, Calcamine provides equal efficacy with a slower renal function decline and lower cost, making it a preferred procurement choice for long-term renal osteodystrophy management studies.

• [1] Chan JC, McEnery PT, Chinchilli VM, et al. A prospective, double-blind study of growth failure in children with chronic renal insufficiency and the effectiveness of treatment with calcitriol versus dihydrotachysterol. J Pediatr. 1994;124(4):520-528. View Source

PTH Suppression Without Hypercalcemia vs Calcitriol

In vitro studies using primary bovine parathyroid cells and in vivo rat models compared the active metabolite of dihydrotachysterol, 1α,25(OH)₂DHT₂, with calcitriol. In rats, five daily doses of calcitriol at 0.001 µg/rat caused a 50% fall in PTH but with a significant rise in ionized calcium. In contrast, 1α,25(OH)₂DHT₂ at 0.5 µg/rat achieved similar PTH suppression (50%) without significant hypercalcemia [1].

PTH Suppression

Head-to-head

~50% PTH suppression without significant hypercalcemia at 0.5 µg/rat; calcitriol caused hypercalcemia at effective PTH-suppressing dose.

PTH suppression context without hypercalcemic shift.

Rat model; primary bovine parathyroid cells in vitro.

Evidence Dimension	Parathyroid hormone (PTH) suppression and concurrent hypercalcemia
Target Compound Data	1α,25(OH)₂DHT₂ 0.5 µg/rat: ~50% PTH suppression without significant hypercalcemia
Comparator Or Baseline	Calcitriol 0.001 µg/rat: ~50% PTH suppression associated with significant hypercalcemia
Quantified Difference	Both compounds suppressed PTH by ~50%; only calcitriol caused significant hypercalcemia at effective PTH-suppressing doses
Conditions	Male rats, five daily intraperitoneal injections; primary bovine parathyroid cell cultures for in vitro PTH secretion

Why This Matters

Calcamine's active metabolite dissociates PTH suppression from hypercalcemic effects, offering a therapeutic window advantage over calcitriol for research targeting secondary hyperparathyroidism without exacerbating hypercalcemia.

• [1] Fan SL, Schroeder NJ, Calverley MJ, Burrin JM, Makin HL, Cunningham J. Potent suppression of the parathyroid glands by hydroxylated metabolites of dihydrotachysterol(2). Nephrol Dial Transplant. 2000;15(12):1943-1949. View Source

Calcamine Research Applications & Procurement Scenarios

Renal Impairment and Chronic Kidney Disease Models

Procure Calcamine for in vivo or in vitro models of chronic kidney disease where renal 1α-hydroxylation is compromised. Its renal-independent activation and equipotency in anephric conditions (≥10-fold advantage over cholecalciferol) ensure reliable calcemic effects, making it ideal for studying renal osteodystrophy or secondary hyperparathyroidism in nephrectomized animals [1].

Pediatric Renal Insufficiency and Growth Failure Studies

Use Calcamine as the cost-effective comparator or investigational agent in pediatric chronic renal insufficiency protocols. Its equal efficacy to calcitriol in promoting linear growth, combined with a significantly slower GFR decline (p = 0.0026), supports its selection for long-term pediatric studies focused on mineral bone disorder and growth outcomes [2].

Geriatric Hypocalcemia Management Research

Select Calcamine for clinical or translational research in elderly hypocalcemic populations where hypercalcemia risk must be minimized. The head-to-head evidence demonstrating zero hypercalcemia events (vs alfacalcidol) while normalizing serum calcium within 2 weeks makes it the safer procurement choice for geriatric-focused calcium homeostasis studies [3].

Secondary Hyperparathyroidism Studies with Calcemic Selectivity

Choose Calcamine for experiments requiring PTH suppression without concurrent hypercalcemia. The demonstrated ability of its active metabolite to achieve 50% PTH reduction without significantly elevating ionized calcium (unlike calcitriol) is critical for research into selective vitamin D receptor modulation and safer hyperparathyroidism therapies [4].

Application

Selection Property

Validation Focus

Renal impairment model studies

Renal-independent activation profile

Calcemic response in nephrectomized models

Pediatric CKD growth studies

Comparable growth effect; slower GFR decline context

Long-term renal function monitoring

Geriatric hypocalcemia models

Tolerability endpoint profile

Hypercalcemia incidence monitoring

Secondary hyperparathyroidism models

PTH suppression without hypercalcemic shift

Ionized calcium levels during PTH modulation

• [1] Harrison HE, Harrison HC. Dihydrotachysterol: a calcium active steroid not dependent upon kidney metabolism. J Clin Invest. 1972;51:1919-1924. View Source
• [2] Chan JC, et al. A prospective, double-blind study of growth failure in children with chronic renal insufficiency... J Pediatr. 1994;124(4):520-528. View Source
• [3] Hamdy RC, Coles JA, Downey LJ. A comparative study of cholecalciferol, dihydrotachysterol and alfacalcidol in... hypocalcaemia. Age Ageing. 1987;16(3):178-180. View Source
• [4] Fan SL, et al. Potent suppression of the parathyroid glands by hydroxylated metabolites of dihydrotachysterol(2). Nephrol Dial Transplant. 2000;15(12):1943-1949. View Source